molecular formula C10H10F3N5O2 B2384160 3,3,3-trifluoro-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide CAS No. 2309796-96-9

3,3,3-trifluoro-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide

Cat. No. B2384160
CAS RN: 2309796-96-9
M. Wt: 289.218
InChI Key: FHBHJFAXFIIVGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3,3,3-trifluoro-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide” is a compound with the molecular formula C10H10F3N5O2. It has an average mass of 289.214 Da and a monoisotopic mass of 289.078644 Da .


Molecular Structure Analysis

The molecular structure of this compound includes a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . The triazole nucleus is present as a central structural component in a number of drug classes .

Scientific Research Applications

Synthesis and Structural Analysis

  • Heterocyclic Compound Synthesis : Pyridazine analogs, including structures similar to the query compound, have been synthesized and analyzed due to their significant pharmaceutical importance. One study describes the synthesis and structure analysis of a pyridazine derivative, showcasing the potential of these compounds in drug development. The synthesis involved treating specific precursors in dry dichloromethane, followed by various chemical reactions to achieve the desired compound, which was then elucidated by spectroscopic techniques and X-ray diffraction (XRD) technique (Sallam et al., 2021).

  • Crystal Structure and Energy Frameworks : Another study on pyridazine derivatives provided insight into their crystal structure characterization, DFT calculations, Hirshfeld surface analysis, and 3D energy frameworks. This research emphasizes the importance of understanding the molecular structure and interactions within the crystal lattice, which can influence the pharmaceutical properties of these compounds (Sallam et al., 2021).

Medicinal Chemistry Applications

  • Antioxidant and Anticancer Activity : A study on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which shares a functional relationship with the query compound, revealed significant antioxidant and anticancer activities. These derivatives were synthesized and tested against various cancer cell lines, showing that some compounds exhibited higher cytotoxicity against specific cancer cells than others (Tumosienė et al., 2020).

Potential for Drug Development

  • Inhibitory Activities and Drug Design : Research into condensed-azole derivatives, closely related to the chemical structure of interest, demonstrated the synthesis and evaluation of compounds for anti-asthmatic activities. Such studies contribute to the understanding of structure-activity relationships, paving the way for the development of new therapeutic agents (Kuwahara et al., 1997).

properties

IUPAC Name

3,3,3-trifluoro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10F3N5O2/c1-20-9-3-2-6-15-16-7(18(6)17-9)5-14-8(19)4-10(11,12)13/h2-3H,4-5H2,1H3,(H,14,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHBHJFAXFIIVGJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NN2C(=NN=C2CNC(=O)CC(F)(F)F)C=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10F3N5O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,3,3-trifluoro-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.